Cas no 41029-44-1 (propan-2-yl trifluoromethanesulfonate)

• Product Name: propan-2-yl trifluoromethanesulfonate
• CAS No: 41029-44-1
• MF: C₄H₇F₃O₃S
• MW: 192.156790971756
• CID: 3161645
• PubChem ID: 10877967
• Update Time: 2025-04-21

propan-2-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• isopropyl triflate
• ISOPROPYL TRIFLUOROMETHANESULFONATE
• NDJBHBQUEAGIOB-UHFFFAOYSA-N
• Methanesulfonic acid, trifluoro-, 1-Methylethyl ester
• propan-2-yl trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 1-methylethyl ester
• Isopropyl Trifluoromethanesulfonate DIscontinued
• 3TS277M4VP
• BCP32214
• MFCD00799558
• AKOS006272826
• AT32671
• SY277572
• EN300-126529
• 1-Methylethyl 1,1,1-trifluoromethanesulfonate
• 41029-44-1
• SCHEMBL778573
• isopropyltrifluoromethanesulfonate
• PS-19069
• 112-527-4

• Inchi： 1S/C4H7F3O3S/c1-3(2)10-11(8,9)4(5,6)7/h3H,1-2H3
• InChI Key： NDJBHBQUEAGIOB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC(C)C

Computed Properties

• Exact Mass: 192.00679974g/mol
• Monoisotopic Mass: 192.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų